Cas no 2407339-49-3 (8-Chloro-7-(trifluoromethyl)quinolin-4-ol)

• Product Name: 8-Chloro-7-(trifluoromethyl)quinolin-4-ol
• CAS No: 2407339-49-3
• MF: C₁₀H₅ClF₃NO
• MW: 247.601011991501
• CID: 5155390
• Update Time: 2026-03-03

8-Chloro-7-(trifluoromethyl)quinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-7-(trifluoromethyl)quinolin-4-ol

• Inchi： 1S/C10H5ClF3NO/c11-8-6(10(12,13)14)2-1-5-7(16)3-4-15-9(5)8/h1-4H,(H,15,16)
• InChI Key： CQVBDNYSZWHTPR-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C(F)(F)F)C=2Cl)C(O)=CC=1

Additional information on 8-Chloro-7-(trifluoromethyl)quinolin-4-ol

Comprehensive Overview of 8-Chloro-7-(trifluoromethyl)quinolin-4-ol (CAS No. 2407339-49-3): Properties, Applications, and Industry Insights

The compound 8-Chloro-7-(trifluoromethyl)quinolin-4-ol (CAS No. 2407339-49-3) is a highly specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique trifluoromethyl and chloro functional groups, this molecule exhibits remarkable chemical stability and bioactivity, making it a valuable intermediate in drug discovery and material science. Researchers are increasingly exploring its potential in medicinal chemistry, particularly for targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds like 8-Chloro-7-(trifluoromethyl)quinolin-4-ol has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in developing next-generation therapeutics, especially for central nervous system (CNS) disorders and anti-inflammatory agents. The compound's CAS No. 2407339-49-3 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, 8-Chloro-7-(trifluoromethyl)quinolin-4-ol serves as a versatile building block for heterocyclic chemistry. Its quinoline core allows for diverse functionalization, enabling the creation of libraries of analogs for drug optimization. Industry experts highlight its role in catalysis and green chemistry initiatives, where its efficient synthesis routes align with sustainable practices. This aligns with the broader trend of eco-friendly synthesis, a hot topic in organic chemistry forums and research publications.

The compound's physicochemical properties, such as its solubility profile and thermal stability, make it suitable for formulation development. Recent patents involving CAS No. 2407339-49-3 suggest applications in photodynamic therapy and diagnostic imaging, further expanding its commercial potential. As the pharmaceutical industry shifts toward precision medicine, the demand for tailored quinoline-based scaffolds like this one is expected to rise.

In conclusion, 8-Chloro-7-(trifluoromethyl)quinolin-4-ol (CAS No. 2407339-49-3) represents a cutting-edge compound with multifaceted applications. Its integration into drug discovery pipelines and material science innovations underscores its importance in modern chemistry. For researchers seeking high-purity intermediates or exploring novel bioactive molecules, this compound offers a promising avenue for advancement.